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Compound of Interest

Compound Name: ML175

Cat. No.: B15623366 Get Quote

Essential Safety and Handling Guide for ML175
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling the research compound ML175 (CAS 610263-01-9). As a potent and selective

inhibitor of Glutathione S-Transferase Omega 1 (GSTO1), ML175 should be handled with care

in a laboratory setting. The following procedures are based on best practices for handling

potent, uncharacterized research chemicals and data from structurally similar compounds, as a

specific Safety Data Sheet (SDS) for ML175 is not publicly available.
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Property Value

Chemical Name
N-{3-[(2-Chloro-acetyl)-(4-nitro-phenyl)-amino]-

propyl}-2,2,2-trifluoro-acetamide

CAS Number 610263-01-9

Molecular Formula C₁₃H₁₃ClF₃N₃O₄

Molecular Weight 367.71 g/mol

Description

Potent and selective inhibitor of Glutathione S-

Transferase Omega 1 (GSTO1). For research

use only.

Storage Store at -20°C for long-term storage.

Personal Protective Equipment (PPE)
Due to the lack of specific toxicological data for ML175, a cautious approach to personal

protection is mandatory. The following PPE should be worn at all times when handling the

compound.

PPE Category Required Equipment Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use

and change them frequently.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn to protect

against splashes or airborne

particles.

Body Protection Laboratory coat

A fully buttoned lab coat

should be worn to protect skin

and clothing.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

If handling powders or creating

aerosols, a NIOSH-approved

respirator may be necessary.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15623366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Handling and Storage
A systematic approach to handling and storage is crucial to minimize exposure and maintain

compound integrity.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any damage or leaks.

Log: Record the date of receipt and storage conditions in the laboratory inventory.

Store: Store the compound in a tightly sealed container at -20°C in a designated and labeled

area.

Preparation of Solutions
Solubility: ML175 is soluble in DMSO.

Procedure:

Perform all weighing and solution preparation in a chemical fume hood or a ventilated

enclosure.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the solid compound. Avoid

creating dust.

When dissolving, add the solvent to the solid slowly to prevent splashing.

Clearly label all solution containers with the compound name, concentration, solvent, and

date of preparation.

Experimental Use
Work Area: Designate a specific area for working with ML175.

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.

Hand Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.
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Emergency Procedures
In the event of an exposure or spill, immediate action is required.

Emergency Situation First Aid and Spill Response

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spills

Wear appropriate PPE. Absorb the spill with an

inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal. Clean the

spill area with a suitable decontaminating agent.

Large Spills

Evacuate the area. Restrict access. Contact

your institution's environmental health and

safety department for assistance with cleanup.

Disposal Plan
All waste containing ML175 must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Compound
Dispose of in a clearly labeled hazardous waste

container.

Contaminated Labware

Decontaminate reusable labware thoroughly.

Dispose of single-use contaminated items (e.g.,

pipette tips, gloves) in a designated hazardous

waste container.

Solutions

Collect all waste solutions containing ML175 in

a sealed and properly labeled hazardous waste

container. Do not pour down the drain.

Consult your institution's environmental health and safety guidelines for specific hazardous

waste disposal procedures.

Experimental Workflow for Handling ML175
The following diagram outlines the standard operational workflow for safely handling ML175 in

a research setting.
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Caption: Standard workflow for handling ML175, from preparation to cleanup.
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To cite this document: BenchChem. [Personal protective equipment for handling ML175].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623366#personal-protective-equipment-for-
handling-ml175]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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